2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C18H21F3N4O4/c1-17(2)9-11-5-4-6-12(14(11)29-17)28-10-13(26)22-7-8-25-16(27)24(3)15(23-25)18(19,20)21/h4-6H,7-10H2,1-3H3,(H,22,26)
• InChI Key: HVVOPEPFZPCGPD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCCN3C(=O)N(C(=N3)C(F)(F)F)C)C
• Molecular Formula: C18H21F3N4O4
• Molecular Weight: 414.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H21F3N4O4 and its molecular weight is 414.385. The purity is usually 95%.
BenchChem offers high-quality 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activity and Applications

Research into the biological activities of similar compounds has uncovered various applications, ranging from potential agricultural uses to the development of imaging agents for medical diagnostics. For example, derivatives of benzofuran and related heterocyclic compounds have been evaluated for their antioxidative properties, suggesting their utility in the development of novel antioxidants (H. Yüksek et al., 2015). Additionally, coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, further indicating the therapeutic potential of these compounds (K. Chkirate et al., 2019).

Chemical Synthesis and Transformation

The chemical synthesis and transformation of related compounds have been extensively studied, showcasing the versatility of these molecules in organic synthesis. This includes the development of novel methods for constructing diverse trifluoromethyl heterocycles from single precursors, demonstrating the compound's relevance in synthetic organic chemistry and its potential for creating a wide range of biologically active molecules (Mark A. Honey et al., 2012).